Cas no 2309460-80-6 (Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate
• CAS No: 2309460-80-6
• MF: C₁₈H₂₅BrN₂O₃
• MW: 397.306704282761
• CID: 5916607
• PubChem ID: 165739365
• Update Time: 2025-05-22

Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7428572
• 2309460-80-6
• tert-butyl 2-{[3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate
• Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate

• Inchi： 1S/C18H25BrN2O3/c1-17(2,3)24-15(22)11-23-18(14-5-4-8-20-16(14)19)9-12-6-7-13(10-18)21-12/h4-5,8,12-13,21H,6-7,9-11H2,1-3H3
• InChI Key： YLWCNCZZIYLPHY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CC2CCC(C1)N2)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 396.10486g/mol
• Monoisotopic Mass: 396.10486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.4Ų

Additional information on Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate

Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate: A Comprehensive Overview

The compound tert-butyl 2-{[3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate (CAS No: 2309460-80-6) is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising pharmacological properties, making it a subject of extensive research in recent years.

At its core, the molecule consists of a tert-butyl group attached to an acetate moiety, which is further connected to a bicyclic structure via an ether linkage. The bicyclic system, specifically an 8-azabicyclo[3.2.1]octane, is a key structural element that contributes to the compound's stability and bioavailability. The presence of a pyridine ring substituted with a bromine atom adds another layer of complexity, potentially influencing the molecule's electronic properties and reactivity.

Recent studies have highlighted the importance of such bicyclic systems in drug design, particularly in targeting G-protein coupled receptors (GPCRs) and other critical cellular pathways. The bromopyridine moiety has been shown to enhance the molecule's ability to interact with specific receptor sites, making it a valuable component in the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including nucleophilic substitution, cyclization, and esterification reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for preclinical studies.

In terms of pharmacological activity, tert-butyl 2-{[3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate has demonstrated potent activity against various disease models, particularly in the areas of neurodegenerative disorders and cancer. Its ability to modulate key signaling pathways makes it a promising candidate for drug repurposing efforts.

One of the most exciting developments in recent research is the discovery of this compound's ability to inhibit certain kinases involved in tumor progression. Studies conducted in vitro have shown that it can effectively suppress the activity of these enzymes, leading to apoptosis in cancer cells while sparing healthy cells from damage.

Furthermore, the compound's unique structure allows for easy modification, enabling researchers to explore various analogs with enhanced efficacy and reduced side effects. This flexibility is crucial in drug development, as it allows for tailored approaches to address specific therapeutic needs.

In conclusion, tert-butyl 2-{[3-(2-bromopyridin-3-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate represents a significant advancement in medicinal chemistry. Its intricate structure, combined with its promising pharmacological properties, positions it as a leading candidate for future therapeutic interventions across multiple disease areas.